Cas no 1360935-96-1 (6-Fluoro-7-methoxy-1H-benzimidazole)

• Product Name: 6-Fluoro-7-methoxy-1H-benzimidazole
• CAS No: 1360935-96-1
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4825297
• Update Time: 2025-06-15

6-Fluoro-7-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-methoxy-1H-benzimidazole

• Inchi： 1S/C8H7FN2O/c1-12-8-5(9)2-3-6-7(8)11-4-10-6/h2-4H,1H3,(H,10,11)
• InChI Key： RGEWSHVHRROCHH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1OC)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 37.9

Additional information on 6-Fluoro-7-methoxy-1H-benzimidazole

Introduction to 6-Fluoro-7-methoxy-1H-benzimidazole (CAS No. 1360935-96-1)

6-Fluoro-7-methoxy-1H-benzimidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1360935-96-1, belongs to the benzimidazole class of molecules, which are well-documented for their role in various biological processes and therapeutic applications.

The benzimidazole core is a prominent scaffold in drug discovery, exhibiting a wide spectrum of pharmacological properties. The introduction of fluorine and methoxy substituents at specific positions on the benzimidazole ring enhances the compound's interactiveness with biological targets, making it a promising candidate for further exploration in drug development. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methoxy group contributes to hydrophobicity and electronic properties, influencing the compound's overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in benzimidazole derivatives affect their biological activity. Studies have demonstrated that the presence of a fluorine atom at the 6-position can significantly enhance the binding affinity of benzimidazole-based compounds to target enzymes and receptors. This phenomenon is attributed to the ability of fluorine to engage in favorable interactions such as hydrogen bonding and π-stacking, thereby improving the compound's efficacy.

Moreover, the methoxy group at the 7-position plays a crucial role in fine-tuning the electronic distribution within the benzimidazole ring. This modification can alter the compound's lipophilicity and solubility, which are critical factors in determining its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these substituents, researchers aim to develop benzimidazole derivatives with improved pharmacological profiles suitable for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel benzimidazole-based inhibitors for various diseases. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The 6-Fluoro-7-methoxy-1H-benzimidazole derivative is being explored as a potential lead compound for designing new inhibitors targeting specific enzymatic pathways implicated in tumor growth and metastasis.

The synthesis of 6-Fluoro-7-methoxy-1H-benzimidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted o-halobenzamides or o-halobenzonitriles with formamidine derivatives, followed by functional group transformations such as fluorination and methylation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have also been employed to introduce fluorine atoms into the benzimidazole core efficiently.

The pharmacological evaluation of 6-Fluoro-7-methoxy-1H-benzimidazole has revealed intriguing biological activities that warrant further investigation. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders, inflammation, and infectious diseases. The ability of this molecule to modulate biological pathways makes it an attractive candidate for developing novel therapeutic agents.

One particularly notable area of research involves the use of 6-Fluoro-7-methoxy-1H-benzimidazole as a scaffold for designing small molecule probes to study enzyme mechanisms. By incorporating fluorescent or photoaffinity labeling groups into this structure, researchers can gain insights into the dynamics of target enzymes and their interactions with substrates or inhibitors. Such studies not only enhance our understanding of fundamental biological processes but also aid in identifying new drug targets.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for novel bioactive compounds like 6-Fluoro-7-methoxy-1H-benzimidazole. These platforms enable researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. The integration of HTS with structure-based drug design approaches has further streamlined the process of optimizing lead compounds for clinical development.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The benzimidazole scaffold remains a cornerstone in medicinal chemistry due to its adaptability and effectiveness in modulating biological processes. The introduction of substituents such as fluorine and methoxy groups enhances the therapeutic potential of these compounds by fine-tuning their pharmacological properties.

In conclusion,6-Fluoro-7-methoxy-1H-benzimidazole (CAS No. 1360935-96-1) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents targeting various diseases. Ongoing research efforts aim to harness its potential fully by optimizing its chemical structure through innovative synthetic methodologies and exploring its pharmacological applications through rigorous preclinical studies.